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Get Quote

Executive Summary & Structural Logic

o Compound: (2-Bromo-3-chlorophenyl)hydrazine[1]

o CAS: 117929178 (Hydrochloride salt ref)
¢ Molecular Formula: CeHsBrCINz[1]
¢ Molecular Weight: 221.48 g/mol

» Core Significance: The 2,3-dihalo substitution pattern imposes significant steric lock on the
hydrazine moiety, influencing both reactivity (Fischer Indole Synthesis) and spectroscopic
signals (rotational barriers).

Structural Analysis (2,3-Disubstitution)

The aromatic ring possesses three adjacent protons at positions 4, 5, and 6.

¢ Position 1: Hydrazine group (-NHNH:).
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» Position 2: Bromine (Weakly deactivating, ortho/para directing, heavy atom effect).

e Position 3: Chlorine (Weakly deactivating, meta to hydrazine).

Synthesis & Impurity Profile (Context for Spectra)

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying the "Aniline" impurity peak in NMR/MS.

Experimental Workflow

The standard synthesis proceeds via the diazotization of 2-bromo-3-chloroaniline followed by
reduction (typically SnClz or NazS03).

NaNO2, HCl Diazonium Salt Reduction _ Reduction Step Hydrolysis _ [ (2-Bromo-3-chlorophenyl)hydrazine
%p (Intermediate) | (snci2/HCl or Na2s03) - (Target)
2-Bromo-3-chloroaniline
(Precursor) . Carryove jmmm e
B et - .. ppy Impurity: Unreacted Aniline

____________________

Click to download full resolution via product page

Mass Spectrometry (MS): The Isotopic Fingerprint

Mass spectrometry provides the most definitive confirmation of this structure due to the unique
isotopic abundances of Bromine (7°Br/81Br = 1:1) and Chlorine (33CI/3’Cl = 3:1).[2]

Isotopic Pattern Analysis (M+)

For a molecule containing 1 Br and 1 ClI, the molecular ion cluster will display a characteristic
M, M+2, M+4 pattern.
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Relative Intensity

lon Mass (m/z) Composition
(Approx)
M 220 79Br + 35Cl 100% (Base)
(B1Br + 35Cl) & ("°Br + ~130% (Overlap of
M+2 222 _
37Cl) two isotopomers)
M+4 224 81Br + 37Cl ~30%

Note: Unlike pure Br (1:[2]1) or pure CI (3:1), the mixed halogen system creates a "Tent" shape
where the middle peak (M+2) is often the most intense or nearly equal to M.

Fragmentation Pathway

[M]+ (220/222/224): Molecular ion.

[M = 17]+: Loss of NHs (Characteristic of hydrazines).

[M — 17 — 35/36]+: Subsequent loss of CI.

[M —17 — 79/81]+: Subsequent loss of Br.

Molecular lon [M]+
m/z 220, 222, 224

[M - NH3]+
(Hydrazine Cleavage)
m/z 203, 205, 207

Ring Fragmentation

Aryl Cation

[C6H3BrCIj+
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Nuclear Magnetic Resonance (NMR)

The NMR data is validated against the precursor 2-bromo-3-chloroaniline (CAS 96558-73-5).[3]
The hydrazine group (-NHNH?2) is slightly more electron-donating than the amine (-NH2),
causing a minor upfield shift (shielding) on the aromatic ring, particularly at the para position.

'H NMR Data (400 MHz, DMSO-de or CDCI3)
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Proton L
. Multiplicity
Position

Chemical Shift
(6 ppm)

Coupling
Constant (

)

Assignment
Logic

-NH- Broad Singlet

5.80 - 7.50

N/A

Highly variable;
solvent/concentr
ation dependent.
Disappears with
D20 shake.

-NH:2 Broad Singlet

3.50 - 4.50

N/A

Broad
exchangeable

peak.

Ar-H (C5) Triplet (or dd)

7.00-7.10

Hz

Meta to both
halogens;
appears as a
pseudo-triplet
due to similar
coupling to
H4/H6.

Ar-H (C4) Doublet (dd)

6.90 - 7.00

Hz

Para to
Hydrazine.
Shielded by

resonance.

Ar-H (C6) Doublet (dd)

6.70 - 6.80

Hz

Ortho to
Hydrazine.
Shielded, but
steric
compression
from Br may
cause
deshielding
relative to H4.

Comparative Validation:
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e Precursor (Aniline) Experimental:

7.01 (m), 6.84 (d), 6.64 (d).

e Hydrazine Predicted: The signals will retain the 1:1:1 integral ratio and the AMX or ABC
splitting pattern. The shift values will move slightly upfield (lower ppm) by 0.1-0.2 ppm due to
the increased electron density from the hydrazine tail.

3C NMR Data (100 MHz, Predicted)

The 2,3-substitution pattern creates distinct chemical environments for all 6 carbons.

C-1 (C-N): ~145-150 ppm (Deshielded by N).

C-3 (C-Cl): ~135 ppm.

C-2 (C-Br): ~110-115 ppm (Shielded by heavy atom effect of Br).

C-5 (C-H): ~128 ppm.

C-4/C-6 (C-H): ~115-120 ppm (Shielded by ortho/para donation).

Infrared Spectroscopy (IR)

The IR spectrum serves as a quick "Go/No-Go" quality check, specifically to confirm the
presence of the hydrazine doublet.
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Functional Group Wavenumber (cm~—?) Signal Characteristics

Doublet or Triplet. Primary

amine (-NHz) usually shows
N-H Stretch 3300 — 3450 two bands; secondary (-NH-)

shows one. Hydrazines often

show a complex cluster here.

C=C Aromatic 1580 — 1600 Sharp, medium intensity.
N-H Bend 1490 - 1510 "Scissoring" vibration.
C-CI Stretch 700 — 750 Strong, sharp band.

Strong, sharp band (often
C-Br Stretch 600 — 650
lower frequency than ClI).

Experimental Protocols for Validation
Protocol A: NMR Sample Preparation

e Solvent: DMSO-ds is preferred over CDCIs for hydrazines to prevent rapid oxidation and to
stabilize the exchangeable protons.

e Concentration: 10 mg sample in 0.6 mL solvent.
o Reference: TMS (0.00 ppm).

 Critical Step: Perform a D20 shake. Add 1-2 drops of D20 to the NMR tube and re-acquire.
The peaks at ~4.0 ppm and ~6.5 ppm (N-H) should disappear, confirming the hydrazine
moiety.

Protocol B: HPLC Purity Check (differentiation from
Aniline)

Since the aniline precursor has similar hydrophobicity, standard C18 gradients may co-elute
them.

e Column: Phenyl-Hexyl or C18.
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* Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid (Acidic pH keeps the hydrazine
protonated, altering retention time significantly compared to the aniline).

¢ Detection: UV at 254 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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